Cas no 1105244-38-9 (8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 1105244-38-9
• MF: C₁₇H₂₁N₅O₃
• MW: 343.380343198776
• CID: 6123700
• PubChem ID: 44006759
• Update Time: 2025-07-15

8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-1,3-dimethylpurine-2,6-dione
• 8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
• 1105244-38-9
• F3260-0749
• VU0607920-1
• AKOS024481599

• Inchi： 1S/C17H21N5O3/c1-19(2)16-18-14-13(15(24)21(4)17(25)20(14)3)22(16)10-12(23)11-8-6-5-7-9-11/h5-9,12,23H,10H2,1-4H3
• InChI Key： UPXAHRUXRQHKFU-UHFFFAOYSA-N
• SMILES： N1(CC(O)C2=CC=CC=C2)C2=C(N(C)C(=O)N(C)C2=O)N=C1N(C)C

Computed Properties

• Exact Mass: 343.16443955g/mol
• Monoisotopic Mass: 343.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.9Ų

Additional information on 8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione and Its Significance in Modern Medicinal Chemistry

8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, identified by its CAS number 1105244-38-9, is a compound of considerable interest in the field of medicinal chemistry. This heterocyclic molecule features a complex structural framework that includes a purine core modified with various functional groups. The presence of dimethylamino, hydroxyphenylethyl, and dimethyl substituents imparts unique chemical properties that make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The purine scaffold is a fundamental motif in biochemistry, playing a crucial role in nucleic acid structure and various enzymatic processes. Modifications to this core can lead to compounds with enhanced biological activity. In particular, the 8-(dimethylamino) group introduces basicity and potential interactions with acidic residues in biological targets, while the 7-(2-hydroxy-2-phenylethyl) moiety adds hydrophilicity and steric bulk. These features are often exploited to optimize pharmacokinetic profiles and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of the interactions between such compounds and biological targets. Studies have shown that the structural features of 8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione could make it a viable lead for developing novel therapeutic agents. For instance, its ability to modulate enzyme activity or interact with specific receptors has been hypothesized based on preliminary docking studies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex purine ring system efficiently. These techniques not only improve synthetic efficiency but also allow for greater structural diversity during drug development.

In the realm of preclinical research, derivatives of this compound have been investigated for their potential pharmacological effects. Preliminary data suggest that modifications to the hydroxyphenylethyl group can significantly alter binding affinity and metabolic stability. Such findings are critical for designing molecules that exhibit improved pharmacokinetic properties and reduced side effects. The integration of high-throughput screening (HTS) technologies has further accelerated the process of identifying promising analogs for further development.

The role of 8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione in addressing unmet medical needs remains an active area of investigation. Researchers are exploring its potential in treating conditions such as inflammation, neurodegeneration, and metabolic disorders. The compound’s ability to interact with multiple biological pathways makes it a versatile tool for studying disease mechanisms and developing targeted therapies.

As our understanding of molecular interactions continues to evolve, so does the design and application of novel heterocyclic compounds like 8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione. The convergence of synthetic chemistry with biotechnology has opened new avenues for drug discovery that were previously unimaginable. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are poised to unlock the full therapeutic potential of this remarkable compound.